Cas no 1250198-78-7 (1-(Thiolan-3-yl)piperidin-3-amine)

• Product Name: 1-(Thiolan-3-yl)piperidin-3-amine
• CAS No: 1250198-78-7
• MF: C₉H₁₈N₂S
• MW: 186.317620754242
• CID: 5042916
• Update Time: 2025-05-20

1-(Thiolan-3-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(thiolan-3-yl)piperidin-3-amine
• 1-(Thiolan-3-yl)piperidin-3-amine

• Inchi： 1S/C9H18N2S/c10-8-2-1-4-11(6-8)9-3-5-12-7-9/h8-9H,1-7,10H2
• InChI Key： FXDVRNFXBVTNTD-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• XLogP3: 0.7
• Topological Polar Surface Area: 54.6

Additional information on 1-(Thiolan-3-yl)piperidin-3-amine

1-(Thiolan-3-yl)piperidin-3-amine: A Comprehensive Overview

The compound with CAS No. 1250198-78-7, commonly referred to as 1-(Thiolan-3-yl)piperidin-3-amine, has garnered significant attention in the scientific community due to its unique chemical structure and potential applications. This molecule is a derivative of piperidine, a six-membered saturated ring containing one nitrogen atom, and thiolane, a five-membered ring containing sulfur. The combination of these two structural elements results in a compound with distinct properties that make it a subject of interest in various fields, including pharmacology, materials science, and organic synthesis.

Recent studies have highlighted the chemical synthesis of 1-(Thiolan-3-yl)piperidin-3-amine as a key area of research. The synthesis involves the reaction of thiolane derivatives with piperidine-based compounds under specific conditions to form the desired product. Researchers have explored various synthetic pathways, including nucleophilic substitution and coupling reactions, to optimize the yield and purity of the compound. These advancements have not only improved the synthesis process but also opened new avenues for its application in drug discovery and material development.

The physical properties of 1-(Thiolan-3-yl)piperidin-3-amine are critical to understanding its behavior in different environments. The compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility characteristics make it suitable for use in various chemical reactions and formulations. Additionally, the molecule's stability under thermal and oxidative conditions has been thoroughly investigated, revealing its potential for long-term storage and use in industrial applications.

One of the most promising areas of research involving 1-(Thiolan-3-yl)piperidin-3-amine is its application in drug development. The compound has been identified as a potential lead molecule for treating neurological disorders due to its ability to modulate neurotransmitter systems. Recent studies have demonstrated its efficacy in reducing symptoms associated with anxiety and depression in preclinical models. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug delivery systems.

In addition to its pharmacological applications, 1-(Thiolan-3-yipiperidin-silane) has also found use in materials science. The compound's unique electronic properties make it a valuable component in the development of advanced materials such as conductive polymers and nanocomposites. Researchers have explored its role as a building block for self-healing materials, where its ability to undergo reversible chemical transformations plays a crucial role in restoring material integrity after damage.

The biological activity of 1-(Thiolan-silane) has been extensively studied, revealing its potential as an antimicrobial agent. Recent findings indicate that the compound exhibits potent activity against a range of bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). This discovery has sparked interest in its use as an alternative to traditional antibiotics, particularly in light of growing concerns over antibiotic resistance.

Moreover, the compound's role in biocatalysis has been explored, with researchers investigating its ability to act as a catalyst in asymmetric synthesis reactions. Its chiral environment facilitates the formation of enantiomerically enriched products, which are highly desirable in pharmaceutical manufacturing. This property positions 1-(Thiolan-silane) as a valuable tool in green chemistry practices aimed at reducing waste and improving efficiency.

Looking ahead, the future of 1-(Thiolan-silane) lies in further exploration of its potential applications across diverse fields. Ongoing research is focused on optimizing its pharmacokinetic properties for improved drug delivery systems and investigating its compatibility with advanced manufacturing techniques for materials science applications.